Cas no 1159982-76-9 (pyrazolo1,5-apyrimidin-2-amine)

pyrazolo1,5-apyrimidin-2-amine structure
1159982-76-9 structure
Product Name:pyrazolo1,5-apyrimidin-2-amine
CAS No:1159982-76-9
MF:C6H6N4
MW:134.13863992691
MDL:MFCD11215401
CID:4574174
PubChem ID:45602167
Update Time:2024-03-01

pyrazolo1,5-apyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • pyrazolo[1,5-a]pyrimidin-2-amine
    • pyrazolo1,5-apyrimidin-2-amine
    • MDL: MFCD11215401
    • Inchi: 1S/C6H6N4/c7-5-4-6-8-2-1-3-10(6)9-5/h1-4H,(H2,7,9)
    • InChI Key: KBFZCYFAUHHOHW-UHFFFAOYSA-N
    • SMILES: C12=CC(N)=NN1C=CC=N2

Computed Properties

  • Exact Mass: 134.059
  • Monoisotopic Mass: 134.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.2A^2
  • XLogP3: 0

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pyrazolo1,5-apyrimidin-2-amine Suppliers

Amadis Chemical Company Limited
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(CAS:1159982-76-9)pyrazolo1,5-apyrimidin-2-amine
Order Number:A1107421
Stock Status:in Stock
Quantity:250mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:48
Price ($):1708.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:1159982-76-9)pyrazolo1,5-apyrimidin-2-amine
A1107421
Purity:99%
Quantity:250mg
Price ($):1708.0
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